Cas no 69372-20-9 (4H-PYRIDO[1,2-A]PYRIMIDIN-4-ONE, 7,9-DIMETHYL-3-(1H-TETRAZOL-5-YL)-)

• Product Name: 4H-PYRIDO[1,2-A]PYRIMIDIN-4-ONE, 7,9-DIMETHYL-3-(1H-TETRAZOL-5-YL)-
• CAS No: 69372-20-9
• MF: C₁₁H₁₀N₆O
• MW: 242.236700534821
• CID: 3318405
• PubChem ID: 11593922
• Update Time: 2025-04-21

4H-PYRIDO[1,2-A]PYRIMIDIN-4-ONE, 7,9-DIMETHYL-3-(1H-TETRAZOL-5-YL)- Chemical and Physical Properties

Names and Identifiers

• 4H-PYRIDO[1,2-A]PYRIMIDIN-4-ONE, 7,9-DIMETHYL-3-(1H-TETRAZOL-5-YL)-
• 4H-Pyrido[1,2-a]pyrimidin-4-one, 7,9-dimethyl-3-(2H-tetrazol-5-yl)-
• DTXSID001168520
• 7,9-Dimethyl-3-(2H-tetrazol-5-yl)-4H-pyrido[1,2-a]pyrimidin-4-one
• SCHEMBL1733662
• 69372-20-9

• Inchi： 1S/C11H10N6O/c1-6-3-7(2)10-12-4-8(9-13-15-16-14-9)11(18)17(10)5-6/h3-5H,1-2H3,(H,13,14,15,16)
• InChI Key： KUFLXDGNNJTWJS-UHFFFAOYSA-N
• SMILES： C12C(C)=CC(C)=CN1C(=O)C(C1=NNN=N1)=CN=2

Computed Properties

• Exact Mass: 242.09160896Da
• Monoisotopic Mass: 242.09160896Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 87.1Ų